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Compound of Interest

2-Methylmercapto-
Compound Name:
propionaldehyde

Cat. No.: B1268107

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of hazardous chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Methylmercapto-
propionaldehyde (also known as Methional), a combustible liquid with significant health and
environmental hazards. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

2-Methylmercapto-propionaldehyde is a combustible liquid that is harmful if swallowed or
inhaled, toxic in contact with skin, and causes serious eye damage.[1][2] It may also cause skin
irritation and allergic reactions.[1][2] Due to its hazardous nature, it is crucial to handle this
chemical in a well-ventilated area, preferably under a chemical fume hood, and to keep it away
from heat, sparks, open flames, and hot surfaces.[1][2][3]

Personnel handling this substance must wear appropriate Personal Protective Equipment
(PPE), including protective gloves, clothing, and eye/face protection.[1][2] In case of accidental
contact, immediately wash the affected skin with plenty of soap and water and remove
contaminated clothing.[2] If inhaled, move the person to fresh air.[1] In case of eye contact,
rinse cautiously with water for several minutes.[1]

Spill Management Protocol
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In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Remove all
sources of ignition.[2] Small spills should be absorbed with an inert material, such as sand,
diatomite, or universal binders.[4] The absorbed material should then be collected into a
suitable, closed container for disposal.[2][5] Do not allow the chemical to enter drains or
surface water, as it is harmful to aquatic life.[1][2]

Step-by-Step Disposal Procedure

The proper disposal of 2-Methylmercapto-propionaldehyde is critical to prevent
environmental contamination and ensure safety. The following steps outline the required
procedure:

o Waste Collection: Collect waste 2-Methylmercapto-propionaldehyde and any
contaminated materials (e.g., absorbent materials from spills, used containers) in a
designated, properly labeled, and tightly closed container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2-Methylmercapto-propionaldehyde”.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, bases, and acids.[6] The storage
area should be secure and accessible only to authorized personnel.[1]

o Professional Disposal: The disposal of 2-Methylmercapto-propionaldehyde must be
conducted through an approved waste disposal plant.[1][2][5] Contact your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal in accordance with local, state, and federal
regulations.

Quantitative Hazard Data

The following table summarizes the key quantitative data related to the hazards of 2-
Methylmercapto-propionaldehyde.
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
o ) H227: Combustible
Flammable liquids Category 4 Warning o
liquid[1]
. ) H302: Harmful if
Acute toxicity, Oral Category 4 Warning
swallowed[1]
o H311: Toxic in contact
Acute toxicity, Dermal Category 3 Danger ] ]
with skin[1]
Acute toxicity, ] H332: Harmful if
) Category 4 Warning )
Inhalation inhaled[1]
Skin _ H315: Causes skin
S Category 2 Warning o
corrosion/irritation irritation[1]
Serious eye H318: Causes serious
o Category 1 Danger
damage/eye irritation eye damage[1]
H317: May cause an
Skin sensitization Category 1 Warning allergic skin
reaction[1]
Hazardous to the H412: Harmful to
aguatic environment, Category 3 - aquatic life with long

long-term hazard

lasting effects[1]

Experimental Workflow for Disposal

The logical workflow for the proper handling and disposal of 2-Methylmercapto-

propionaldehyde is illustrated in the diagram below. This visualization outlines the procedural

steps from initial handling to final disposal, emphasizing the critical safety and compliance

checkpoints.
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Workflow for Proper Disposal of 2-Methylmercapto-propionaldehyde
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Caption: Logical workflow for the safe disposal of 2-Methylmercapto-propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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